Cas no 16714-57-1 (6H-Purine-6-thione,2-amino-1,9-dihydro-1-methyl-)

6H-Purine-6-thione,2-amino-1,9-dihydro-1-methyl- structure
16714-57-1 structure
Product Name:6H-Purine-6-thione,2-amino-1,9-dihydro-1-methyl-
CAS No:16714-57-1
MF:C6H7N5S
MW:181.218278169632
CID:164282
PubChem ID:3032391
Update Time:2025-04-19

6H-Purine-6-thione,2-amino-1,9-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purine-6-thione,2-amino-1,9-dihydro-1-methyl-
    • 2-Amino-1,7-dihydro-1-methyl-6H-purine-6-thione
    • 2-amino-1-methyl-7H-purine-6-thione
    • 1-Methylthioguanine
    • 2-Amino-1-methyl-9H-purine-6-thione
    • 9H-Purine-6-thione,2-amino-1-methyl
    • Guanine,methylthio
    • alpha-Sarcin
    • 2-Amino-1-methyl-1H-purine-6(9H)-thione
    • 16714-57-1
    • 2-imino-1-methyl-3,9-dihydropurine-6-thione
    • SARCIN, ALPHA
    • SCHEMBL2118527
    • NSC 43405
    • Purine-6(1H)-thione, 2-amino-1-methyl-
    • SMR001527289
    • HMS3091I18
    • CHEMBL1702342
    • METHIOGUANINE
    • NSC43405
    • alpha -Sarcin
    • NSC-43405
    • MLS002608542
    • 6H-Purine-6-thione, 2-amino-1,7-dihydro-1-methyl-
    • 9H-Purine-6-thione, 2-amino-1-methyl-
    • Guanine, methylthio-
    • DTXSID40937285
    • 2-Imino-1-methyl-1,2,3,9-tetrahydro-6H-purine-6-thione
    • 86243-64-3
    • Inchi： 1S/C6H7N5S/c1-11-5(12)3-4(9-2-8-3)10-6(11)7/h2H,1H3,(H2,7,10)(H,8,9)
    • InChI Key： FBUTXZSKZCQABC-UHFFFAOYSA-N
    • SMILES： S=C1C2=C(N=CN2)N=C(N)N1C

Computed Properties

  • Exact Mass: 181.04200
  • Monoisotopic Mass: 181.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.78
  • Boiling Point: 507.9°Cat760mmHg
  • Flash Point: 261°C
  • Refractive Index: 1.9
  • PSA: 104.61000
  • LogP: 1.18930

6H-Purine-6-thione,2-amino-1,9-dihydro-1-methyl- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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